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Compound of Interest

Compound Name: Dibenzyl terephthalate

Cat. No.: B057955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dibenzyl terephthalate, a
significant diester compound. The document details its chemical identity, physicochemical
properties, synthesis methodologies, and key applications, with a focus on its role in polymer
chemistry and sustainable materials science.

Chemical Identity and Structure

Dibenzyl terephthalate is a diester formed from terephthalic acid and two benzyl alcohol
molecules.[1] Its structure features a central para-substituted benzene ring symmetrically
esterified with two benzyl groups.[2] This molecular architecture, particularly the benzyl ester
linkages, enhances its solubility in organic solvents compared to aliphatic terephthalate esters.

[2]

The systematic IUPAC name for this compound is dibenzyl benzene-1,4-dicarboxylate or 1,4-
benzenedicarboxylic acid, bis(phenylmethyl) ester.[2][3] It is identified by the CAS Registry
Number 19851-61-7.[2]

Physicochemical Properties

Dibenzyl terephthalate is an off-white to pale yellow solid at room temperature.[4] Its
properties are crucial for its applications, particularly its high thermal stability, which makes it
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suitable for high-temperature processes.[2] A summary of its key quantitative data is presented

in the table below.

Property Value Reference
dibenzyl benzene-1,4-
IUPAC Name _ [2][3]
dicarboxylate
1,4-Benzenedicarboxylic Acid,
Synonyms ) [2]
Bis(phenylmethyl) Ester
CAS Number 19851-61-7 [2][5]
Molecular Formula C22H1804 [2][5]
Molecular Weight 346.38 g/mol [2][5]
Melting Point 95-99°C [21[41[5]
Boiling Point ~441.12°C (estimated) [51[6]
Density ~1.16-1.208 g/cm? (estimated) [41[5]
Soluble in chloroform, ethyl
Solubility acetate, ethanol, ether; [2][41[6]
Insoluble in water.
5.3 (indicating high
XLogP3 ( 919 [2]

hydrophobicity)

Synthesis and Experimental Protocols

Dibenzyl terephthalate can be synthesized via several routes, most notably through the

chemical recycling of polyethylene terephthalate (PET) or by direct esterification. These

methods are detailed below.

This protocol describes the depolymerization of PET using benzyl alcohol, a process significant

for chemical recycling.[7][8] The reaction employs a zinc acetate catalyst to facilitate the

transesterification at atmospheric pressure.[7][8]

Experimental Protocol:
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Place 3.0 g of PET, cut into approximately 0.25 in. x 0.25 in. squares, into a 100-mL round-
bottom flask.[8]

Add a Teflon-coated stir bar, 30 mL of benzyl alcohol, and 0.6 g of zinc acetate to the flask.

[8]

Attach a water-cooled condenser and reflux the stirred mixture for 24 hours.[8] The reaction
is typically conducted at approximately 145°C.[1][2]

After reflux, wash the product mixture with 100 mL of distilled water and decant the water.[8]

Add 50 mL of methanol to the product mixture and cool it in an ice bath to induce
crystallization.[8]

Collect the resulting white crystals of crude dibenzyl terephthalate by suction filtration.[8]

The product can be further purified by recrystallization from methanol.[1] Characterization is
typically performed using FTIR and NMR spectroscopy to confirm the structure.[1][2]

An alternative synthesis route involves the reaction of terephthaloyl chloride with benzyl
alcohol.[7][8]

Experimental Protocol:

To a test tube containing 2.5 g of terephthaloyl chloride, add 10 mL of benzyl alcohol
followed by 2 mL of pyridine.[8]

Place the mixture in a hot water bath maintained at 85°C for 15 minutes, stirring
intermittently.[8]

Cool the product mixture to room temperature.[8]

Add 10-20 mL of methanol to the test tube and cool the contents in an ice bath to precipitate
the product.[8]

Collect the crude product by suction filtration.[8] The purification and characterization steps
are identical to those described in Method 1.[8]
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Synthesis Workflow Diagram

Synthesis Pathways of Dibenzyl Terephthalate

Method 1: Transesterification Method 2: Direct Esterification

Terephthaloyl Chloride

Heat (15min, 85°C)

| Crude Product Mixture

J Pyridine

Polyethylene Terephthalate (PET) | | Benzyl Alcohol | Zinc Acetate (Catalyst) | Benzyl Alcohol
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| Crude Product Mixture

Purification
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Dibenzyl Terephthalate (DBT)

Click to download full resolution via product page
Caption: Synthesis pathways for Dibenzyl terephthalate.

Applications and Mechanisms of Action

The primary utility of dibenzyl terephthalate lies in polymer and materials science, with
emerging relevance in sustainable chemistry.
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e Monomer for Polymer Synthesis: It serves as a monomer in the production of polyesters.[1]
[2] The benzyl ester groups can enhance reactivity compared to conventional terephthalic
acid derivatives during polymerization.[1]

o Chemical Recycling of PET: A key application is its role as an intermediate in the chemical
recycling of PET waste.[1][7] The depolymerization of PET to dibenzyl terephthalate allows
for the recovery of valuable monomers from plastic waste, contributing to a circular economy.

[1][]

» Plasticizers and Additives: It has been investigated as a plasticizer in rubber formulations
and as a functional additive in advanced materials.[1][2] Its incorporation can improve
thermal stability, crystallinity, and mechanical properties such as tensile strength in polymer
systems.[1]

o Precursor for Fine Chemicals: Dibenzyl terephthalate is used in the laboratory synthesis of
Pharacine, a natural p-cyclophane.[5][6][9]

In the context of drug development, the parent compound does not have a described signaling
pathway or direct therapeutic use. However, isotopically labeled versions, such as Dibenzyl
Phthalate-d4, are utilized as internal standards or tracers for quantitative analysis in
pharmacokinetic and metabolic studies using techniques like GC-MS or LC-MS.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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